N-(1,3-benzothiazol-2-yl)-2-{[3-cyano-6-methyl-4-(3-thienyl)-5,6,7,8-tetrahydro[1,6]naphthyridin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[(3-cyano-6-methyl-4-thiophen-3-yl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H19N5OS3/c1-28-8-6-17-16(11-28)21(14-7-9-30-12-14)15(10-24)22(25-17)31-13-20(29)27-23-26-18-4-2-3-5-19(18)32-23/h2-5,7,9,12H,6,8,11,13H2,1H3,(H,26,27,29)
• InChI Key: GUTOALGEIVYBOS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NC3=NC4=CC=CC=C4S3)C#N)C5=CSC=C5
• Molecular Formula: C23H19N5OS3
• Molecular Weight: 477.6 g/mol
• CAS No.: 340813-94-7

Description

N-(1,3-benzothiazol-2-yl)-2-{[3-cyano-6-methyl-4-(3-thienyl)-5,6,7,8-tetrahydro[1,6]naphthyridin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H19N5OS3 and its molecular weight is 477.62. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties

N-(1,3-Benzothiazol-2-yl)-2-{[3-cyano-6-methyl-4-(3-thienyl)-5,6,7,8-tetrahydro[1,6]naphthyridin-2-yl]sulfanyl}acetamide is part of a class of compounds that include benzothiazoles, which are known for their varied biological activities. The chemistry of benzothiazoles, including their preparation procedures and properties, has been extensively reviewed, highlighting their applications in different branches of chemistry. These compounds exhibit significant spectroscopic properties, structures, magnetic properties, and biological and electrochemical activities. This broad spectrum of activity suggests potential research applications in areas such as material science, pharmaceuticals, and biochemical studies (Boča, Jameson, & Linert, 2011).

Biological Activities

Benzothiazole derivatives, including structures similar to this compound, show a variety of biological activities. These activities include antiviral, antimicrobial, anti-inflammatory, anti-diabetic, anti-tumor, and anti-cancer properties. The unique structure of benzothiazole is integral to many synthetic bioactive molecules, making it an important moiety in medicinal chemistry. The structural variations of benzothiazole derivatives are crucial for their diverse biological activities, suggesting potential applications in drug discovery and development (Bhat & Belagali, 2020).

Synthetic Applications

The synthesis and applications of benzothiazoles and thiophene derivatives have been extensively reviewed, indicating their importance in drug design and the development of therapeutics. These reviews cover synthetic strategies, highlighting the role of benzothiazoles and thiophenes as key intermediates in the synthesis of compounds with high therapeutic potential. The discussions include insights into the mechanisms of action and the structure-activity relationships of these compounds, offering a foundation for future research in designing more effective drugs (Mir, Dar, & Dar, 2020).